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Compound of Interest

Compound Name: 2-Bromo-4-chlorotoluene

Cat. No.: B1197611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 2-
Bromo-4-chlorotoluene (CAS No. 27139-97-5), a halogenated aromatic compound utilized in

various chemical syntheses. This document outlines its key physical properties, detailed

experimental protocols for their determination, and a workflow for these analytical procedures.

Core Physicochemical Data
2-Bromo-4-chlorotoluene is an aromatic compound with the molecular formula C₇H₆BrCl.[1]

At room temperature, it exists as a clear, colorless liquid.[1] The quantitative physical properties

of 2-Bromo-4-chlorotoluene are summarized in the table below.
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Property Value Notes

Molecular Formula C₇H₆BrCl -

Molecular Weight 205.48 g/mol [1][2]

CAS Number 27139-97-5 [1]

Appearance Clear, colorless liquid [1]

Boiling Point 219.8 ± 20.0 °C At 760 mmHg

Melting Point < 20-25 °C

The compound is a liquid at

standard room temperature,

indicating a melting point

below this range. A precise

value is not consistently

reported in the literature.

Density 1.54 g/cm³ [3]

Experimental Protocols
The determination of melting and boiling points are fundamental techniques for the

characterization and purity assessment of chemical compounds.

Determination of Melting Point
Since 2-Bromo-4-chlorotoluene is a liquid at room temperature, its melting point would be

determined using a cryostat or a low-temperature melting point apparatus. The general

principle involves cooling the substance until it solidifies and then observing the temperature at

which it melts upon controlled heating.

Methodology:

Sample Preparation: A small sample of 2-Bromo-4-chlorotoluene is placed in a capillary

tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus equipped with a

cooling system.
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Cooling: The sample is cooled until it is completely frozen.

Heating and Observation: The frozen sample is then heated at a slow, controlled rate (e.g.,

1-2 °C per minute).

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range, and the temperature at which the last solid crystal

disappears is recorded as the end of the melting range. For a pure compound, this range

should be narrow.[4]

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5]

Methodology (Small-Scale Capillary Method):

Sample Preparation: A small amount of 2-Bromo-4-chlorotoluene is placed in a small test

tube or fusion tube.[6][7]

Capillary Inversion: A capillary tube, sealed at one end, is placed inverted into the liquid in

the test tube.[6][7]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in

a heating bath (e.g., an oil bath or a Thiele tube) or an aluminum block.[6][8]

Heating and Observation: The apparatus is heated slowly and uniformly.[6] As the

temperature rises, a stream of bubbles will emerge from the open end of the inverted

capillary tube.

Data Recording: The heating is stopped, and the liquid is allowed to cool. The boiling point is

the temperature at which the liquid begins to enter the capillary tube.[8] This is the point

where the vapor pressure of the substance equals the atmospheric pressure.

Experimental Workflow Visualization
The logical flow for the experimental determination of the melting and boiling points of a

chemical substance like 2-Bromo-4-chlorotoluene is depicted in the following diagram.
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Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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